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Compound of Interest

Compound Name: lodine pentoxide

Cat. No.: B087101

An In-depth Technical Guide to lodine Pentoxide (CAS: 12029-98-0)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of iodine pentoxide (1205),
focusing on its chemical and physical properties, experimental protocols for its synthesis and
application, and key reaction pathways.

Core Properties and Data

lodine pentoxide, also known as diiodine pentoxide or iodic anhydride, is the only stable
oxide of iodine.[1][2] It is a powerful oxidizing agent with significant applications in analytical
chemistry and organic synthesis.[3][4][5]

Quantitative Data Summary

The physical and chemical properties of iodine pentoxide are summarized in the table below
for easy reference.
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Property Value Citations

CAS Number 12029-98-0 [61[71[8]

Molecular Formula 1205 [2][41[9]

Molecular Weight 333.81 g/mol [4116][10][11]
White, cream, or pale yellow

Appearance crystalline solid or powder.[4] [419]
[°]

Density 4.98 - 5.08 g/cm3 at 25 °C [O][10][12][13][14]
Decomposes. Starts at ~275-

Melting Point 300 °C, proceeds rapidly at [61[71191[10][13]

350 °C.[6][9][10]

Solubility in Water

187.4 g/100 mL at 13 °C;
hydrolyzes to form iodic acid
(HI10s).[1][6]

[L]i4](610e112]

Soluble in nitric acid. Insoluble

Solubility (Other) in ethanol, ether, chloroform, [6][9][12][15]
CS2.[6][9][12][15]
Bent molecule, I-O-I angle of

Molecular Structure [10]
139.2°.[10]

Enthalpy of Formation AfH©298: -173.0 kd/mol [10]

o Strong oxidizer, hygroscopic,

Key Characteristics ] N [31I5119]
light-sensitive.[3][5][9]
Oxidizer (Category 2), Causes

] severe skin burns and eye
Primary Hazards [4][7][14][16][17]

damage (Category 1).[14][16]
[17]

Key Chemical Reactions and Pathways

lodine pentoxide is a versatile reagent, primarily utilized for its strong oxidizing capabilities.
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Oxidation of Carbon Monoxide

The most notable application of 120s is in the quantitative analysis of carbon monoxide (CO).[2]
[3] It readily oxidizes CO to carbon dioxide (COz) at room temperature, a process known as the
Ditte reaction.[1][6] This reaction is foundational for CO detection in environmental monitoring
and gas analysis.[2][3][11]

Reactants
Products
5CO(g)
5 CO: (g)
A
1205 (S)
I2 (S)

Click to download full resolution via product page
Diagram 1: Oxidation of Carbon Monoxide by lodine Pentoxide.

Hydrolysis

In the presence of water, iodine pentoxide hydrolyzes to form iodic acid.[1] This reaction
highlights its nature as the anhydride of iodic acid.[1][2]

1205

Hydrolysis

1 2HIOs3

H20

Click to download full resolution via product page

Diagram 2: Hydrolysis of lodine Pentoxide to lodic Acid.
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Experimental Protocols

Detailed methodologies for the synthesis of iodine pentoxide are crucial for obtaining a high-
purity product. The most common laboratory method involves the thermal dehydration of its
precursor, iodic acid.[1][2][10]

Synthesis of lodic Acid (Precursor)

Methodology: Oxidation of Elemental lodine with Nitric Acid.[18]

Reaction Setup: Place 32 g of elemental iodine into a distillation flask equipped with a long
air condenser (50-100 cm).

e Oxidation: Add 130 mL of concentrated nitric acid (free from nitrogen oxides) to the flask.
Heat the mixture moderately to initiate and sustain the reaction until all iodine is oxidized.

e Vapor Removal: Once the reaction is complete, pass a strong current of dry air through the
flask to expel the red-brown nitrogen dioxide vapors.[18]

 Isolation: Cool the flask to room temperature. The precipitated iodic acid is collected by
filtration.

 Purification: The crude iodic acid can be purified by dissolving it in a minimal amount of hot
water and allowing it to recrystallize in a vacuum desiccator over concentrated sulfuric acid.
[18]

Synthesis of lodine Pentoxide
Methodology: Thermal Dehydration of lodic Acid.[1][10]

» Preparation: Place the dry, purified iodic acid obtained from the previous protocol into a
suitable vessel for heating.

» Dehydration: Heat the iodic acid to 200 °C in a stream of dry air.[1][2] Maintain this
temperature until all water has been removed. The dehydration reaction is: 2 HIO3(s) -
[205(s) + H20(g).
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e Product Handling: The resulting white solid is iodine pentoxide. It must be cooled in a
moisture-free environment (e.g., a desiccator) and stored in a tightly sealed container due to
its hygroscopic nature.[3][5][7]

The following diagram illustrates the experimental workflow for the synthesis of iodine
pentoxide.
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Diagram 3: Experimental Workflow for the Synthesis of 120s.
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Safety, Handling, and Storage

o Hazards: lodine pentoxide is a strong oxidizer and may intensify fire; contact with
combustible materials can cause ignition.[5][9][16] It is corrosive and causes severe skin
burns and eye damage.[7][16][19]

» Personal Protective Equipment (PPE): When handling 120s, appropriate PPE, including
chemical-resistant gloves, safety goggles or a face shield, and a lab coat, is mandatory.[3][7]
[16] Work should be conducted in a well-ventilated area or a fume hood.[7][16]

o Storage: Store in a cool, dry, well-ventilated area away from combustible materials, organic
substances, and moisture.[3][7][19] It is light-sensitive and hygroscopic, requiring storage in
tightly closed containers.[3][7][9]

o Spills: In case of a spill, sweep up the solid material, avoiding dust formation, and place it in
a suitable, closed container for disposal.[16][20] Do not let the product enter drains.[16][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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